Cas no 1263285-80-8 ((1R,2R)-N1,N1-Dimethylcyclohexane-1,2-diamine dihydrochloride)

• Product Name: (1R,2R)-N1,N1-Dimethylcyclohexane-1,2-diamine dihydrochloride
• CAS No: 1263285-80-8
• MF: C₈H₂₀Cl₂N₂
• MW: 215.163800239563
• CID: 4726964
• Update Time: 2025-10-28

(1R,2R)-N1,N1-Dimethylcyclohexane-1,2-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-N1,N1-Dimethylcyclohexane-1,2-diamine dihydrochloride
• trans-N1,N1-Dimethylcyclohexane-1,2-diamine dihydrochloride
• (1R,2R)-N1,N1-dimethylcyclohexane-1,2-diamine-2HCl
• 1,2-Cyclohexanediamine,N,N-dimethyl-,(1R,2R)-(9CI)
• Trans-N1,N1-dimethylcyclohexane-1,2-diamine-2HCl
• AX8250416
• AX8209523
• W5390
• ST24026074

• Inchi： 1S/C8H18N2.2ClH/c1-10(2)8-6-4-3-5-7(8)9;;/h7-8H,3-6,9H2,1-2H3;2*1H/t7-,8-;;/m1../s1
• InChI Key： BZJVMZDYSWJIIG-RHJRFJOKSA-N
• SMILES： Cl.Cl.N(C)(C)[C@@H]1CCCC[C@H]1N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 101
• Topological Polar Surface Area: 29.3

Additional information on (1R,2R)-N1,N1-Dimethylcyclohexane-1,2-diamine dihydrochloride

Comprehensive Overview of (1R,2R)-N1,N1-Dimethylcyclohexane-1,2-diamine Dihydrochloride (CAS No. 1263285-80-8)

The compound (1R,2R)-N1,N1-Dimethylcyclohexane-1,2-diamine dihydrochloride (CAS No. 1263285-80-8) is a chiral diamine derivative with significant applications in asymmetric synthesis, pharmaceutical intermediates, and catalysis. Its unique stereochemistry and functional groups make it a valuable building block in organic chemistry. The dihydrochloride salt form enhances its stability and solubility, facilitating its use in various research and industrial processes. Researchers often search for "chiral diamine catalysts" or "asymmetric synthesis reagents," highlighting the growing demand for enantioselective methodologies in drug development.

In recent years, the focus on green chemistry and sustainable synthesis has driven interest in compounds like (1R,2R)-N1,N1-Dimethylcyclohexane-1,2-diamine dihydrochloride. Its role in reducing waste and improving reaction efficiency aligns with the principles of atom economy and eco-friendly processes. Frequently asked questions include "How to optimize chiral diamine reactions?" and "What are the alternatives to toxic catalysts?"—topics that underscore the compound's relevance in modern synthetic strategies. The CAS No. 1263285-80-8 is often cross-referenced in patents and publications, emphasizing its industrial importance.

The stereospecificity of (1R,2R)-N1,N1-Dimethylcyclohexane-1,2-diamine makes it a preferred choice for constructing complex molecular architectures. Its dihydrochloride form is particularly useful in aqueous or protic solvent systems, addressing common challenges in polar reaction media. Searches for "enantiopure diamine synthesis" or "scalable chiral auxiliaries" reflect the need for reproducible and cost-effective methods. This compound's versatility extends to polymer chemistry, where it serves as a cross-linking agent or monomer modifier.

Analytical techniques such as HPLC, NMR, and X-ray crystallography are routinely employed to characterize CAS No. 1263285-80-8, ensuring high purity and correct stereochemical configuration. The rise of "AI-driven retrosynthesis" tools has also increased visibility for this compound, as machine learning models frequently suggest chiral diamines for target-oriented synthesis. Users exploring "pharmaceutical grade diamines" or "GMP-compliant intermediates" will find this compound meets stringent regulatory standards.

Future applications of (1R,2R)-N1,N1-Dimethylcyclohexane-1,2-diamine dihydrochloride may expand into agrochemicals and materials science, driven by its structural robustness and tunable reactivity. Keywords like "chiral ligand design" and "metal-free catalysis" are gaining traction in academic and industrial forums, further cementing this compound's role in next-generation chemical innovations. Its CAS No. 1263285-80-8 remains a critical identifier for researchers navigating chemical databases and supplier catalogs.